molecular formula C13H15NO B8463628 7-Ethoxy-2,3-dihydro-1H-pyrrolo[1,2-a]indole

7-Ethoxy-2,3-dihydro-1H-pyrrolo[1,2-a]indole

Cat. No. B8463628
M. Wt: 201.26 g/mol
InChI Key: PBBHRTOURRSFKJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

7-Ethoxy-2,3-dihydro-1H-pyrrolo[1,2-a]indole is a useful research compound. Its molecular formula is C13H15NO and its molecular weight is 201.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality 7-Ethoxy-2,3-dihydro-1H-pyrrolo[1,2-a]indole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-Ethoxy-2,3-dihydro-1H-pyrrolo[1,2-a]indole including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

7-Ethoxy-2,3-dihydro-1H-pyrrolo[1,2-a]indole

Molecular Formula

C13H15NO

Molecular Weight

201.26 g/mol

IUPAC Name

6-ethoxy-2,3-dihydro-1H-pyrrolo[1,2-a]indole

InChI

InChI=1S/C13H15NO/c1-2-15-12-5-6-13-10(9-12)8-11-4-3-7-14(11)13/h5-6,8-9H,2-4,7H2,1H3

InChI Key

PBBHRTOURRSFKJ-UHFFFAOYSA-N

Canonical SMILES

CCOC1=CC2=C(C=C1)N3CCCC3=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

a solution of 64.00 g 2,3-dihydro-1H-3a-aza-cyclopenta[a]inden-6-ol in 240 mL N,N-dimethylformamide was added over 10 min to a cooled (0° C.) suspension of 17.73 g (0.406 mol) sodium hydride (55% in oil) in 400 mL N,N-dimethylformamide. The mixture was stirred at 0° C. for 30 min. To the resulting mixture was added 32.84 mL (63.39 g, 0.406mol) ethyl iodide dropwise over 10 min. The mixture was stirred at room temperature for 1 h. The mixture was partitioned between ice-water and ethyl acetate. The phases were separated and the organic phase was washed with 10% citric acid, 10% sodium bicarbonate solution and brine. The aqueous phases were re-extracted with ethyl acetate. The combined organic phases were dried over magnesium sulfate and evaporated to dryness. The solid residue was stirred with 600 mL n-hexane for 1 h and the product collected by filtration. The filtrate was concentrated to obtain a second crop of product, to afford a combined yield of 66.4 g (89.3%) of the title compound as white crystals melting at 101-102° C.
Quantity
64 g
Type
reactant
Reaction Step One
Quantity
240 mL
Type
solvent
Reaction Step One
Quantity
17.73 g
Type
reactant
Reaction Step Two
Quantity
400 mL
Type
solvent
Reaction Step Two
Quantity
32.84 mL
Type
reactant
Reaction Step Three
Yield
89.3%

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.